Cas no 2470495-40-8 ((1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one)

• Product Name: (1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one
• CAS No: 2470495-40-8
• MF: C₈H₁₄BrNO₃
• MW: 252.105661869049
• MDL: MFCD32710751
• CID: 5671043
• PubChem ID: 155819673
• Update Time: 2025-07-09

(1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one Chemical and Physical Properties

Names and Identifiers

• (1Z)-1-bromo-1-[(dimethylamino)methylidene]-3,3-dimethoxypropan-2-one
• 2470495-40-8
• (Z)-3-Bromo-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one
• EN300-26866571
• (1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one

• MDL： MFCD32710751
• Inchi： 1S/C8H14BrNO3/c1-10(2)5-6(9)7(11)8(12-3)13-4/h5,8H,1-4H3/b6-5-
• InChI Key： GDOQYVIVBLIILV-WAYWQWQTSA-N
• SMILES： Br/C(=C\N(C)C)/C(C(OC)OC)=O

Computed Properties

• Exact Mass: 251.01571g/mol
• Monoisotopic Mass: 251.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.8Ų

Additional information on (1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one

Compound 2470495-40-8: A Comprehensive Overview

The compound with CAS number 2470495-40-8, commonly referred to as (1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one, is a highly specialized organic molecule with significant applications in modern chemical research. This compound is characterized by its unique structure, which includes a bromine atom, a dimethylamino group, and a dimethoxypropanone moiety. The Z configuration in the name highlights the stereochemistry of the molecule, emphasizing its geometric arrangement.

Recent studies have shown that this compound exhibits remarkable reactivity in various chemical transformations. Its ability to act as both an electrophilic and nucleophilic agent makes it a versatile building block in organic synthesis. For instance, researchers have utilized it in the construction of complex heterocyclic frameworks, which are essential components in pharmaceuticals and agrochemicals. The presence of the dimethylamino group contributes to its basicity, enabling it to participate in various acid-base reactions under mild conditions.

The dimethoxypropanone moiety in the molecule plays a crucial role in stabilizing the structure through intramolecular hydrogen bonding. This stability enhances the compound's thermal and chemical resistance, making it suitable for high-temperature reactions or long-term storage without degradation. Furthermore, the bromine atom at position 1 imparts electrophilic properties, facilitating substitution reactions with nucleophiles such as alcohols, amines, and thiols.

One of the most intriguing aspects of this compound is its application in asymmetric synthesis. Recent advancements have demonstrated that it can serve as an effective chiral auxiliary in enantioselective reactions. By incorporating this compound into reaction pathways, chemists can achieve high enantiomeric excess (ee) values, which are critical for producing optically active compounds used in drug development.

In addition to its synthetic applications, (1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one has shown promise in catalytic processes. Its ability to act as a Lewis acid has been exploited in transition-metal-catalyzed reactions, where it facilitates the activation of substrates and accelerates reaction rates. This property makes it a valuable tool in green chemistry initiatives aimed at reducing energy consumption and waste generation.

The synthesis of this compound typically involves multi-step procedures that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions, where bromine is introduced into the structure under specific conditions. The use of protecting groups and deprotecting agents is also essential to ensure the integrity of sensitive functional groups during the synthesis process.

Despite its complexity, this compound has found applications across diverse fields. In materials science, it has been used as a precursor for advanced polymers and coatings with tailored properties such as high thermal stability and UV resistance. In medicinal chemistry, derivatives of this compound have been explored as potential leads for treating various diseases, including cancer and inflammatory disorders.

Recent research has also highlighted its potential in bioconjugation chemistry. The reactivity of the bromine atom allows for efficient coupling reactions with biomolecules such as proteins and nucleic acids. This capability opens new avenues for developing bioconjugates with enhanced functionality for diagnostic and therapeutic applications.

In conclusion, (1Z)-1-bromo-1-(dimethylamino)methylidene-3,3-dimethoxypropan-2-one (CAS No: 2470495-40-8) is a multifaceted compound with significant contributions to contemporary chemical research. Its unique structure endows it with versatile reactivity and stability, making it an invaluable tool in organic synthesis, catalysis, and materials science. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its role in advancing chemical innovation remains undiminished.